N-[(3-methoxyphenyl)methyl]-7H-purin-6-amine

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-7H-purin-6-amine
• InChI: InChI=1S/C13H13N5O/c1-19-10-4-2-3-9(5-10)6-14-12-11-13(16-7-15-11)18-8-17-12/h2-5,7-8H,6H2,1H3,(H2,14,15,16,17,18)
• InChI Key: JLFVTVWYTKYYPS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC2=NC=NC3=C2NC=N3
• Molecular Formula: C13H13N5O
• DSSTOX Substance ID: DTXSID80357342
• Molecular Weight: 255.28 g/mol
• CAS RN: 75737-39-2

Description

N-[(3-methoxyphenyl)methyl]-7H-purin-6-amine is a purine derivative that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as MPA or 3-MeO-AMP, and it is a potent and selective adenosine receptor agonist. MPA has been shown to have a variety of biochemical and physiological effects, which make it a valuable tool for investigating the role of adenosine receptors in various biological processes.

Scientific Research Applications

Synthesis and Chemical Properties

N-[(3-methoxyphenyl)methyl]-7H-purin-6-amine and its derivatives have been the subject of various synthesis and chemical property studies. Roggen and Gundersen (2008) focused on the synthesis of N-methoxy-9-methyl-9H-purin-6-amines with different substituents, highlighting the variations in amino/imino tautomer ratios among these compounds. This study provided foundational insights into the chemical behavior of these purines, which are critical for their application in scientific research (Roggen & Gundersen, 2008).

In a related study, Roggen et al. (2011) synthesized 2-substituted N-methoxy-9-methyl-9H-purin-6-amines, observing significant diversity in amino/imino tautomeric ratios. They used NMR techniques for tautomer identification and explored the impact of substituents on tautomeric ratios. This research contributes to understanding the structural flexibility and reactivity of these compounds, which is crucial for their potential applications in medicinal chemistry (Roggen et al., 2011).

Biological Activity and Potential Therapeutic Uses

The potential therapeutic applications of N-[(3-methoxyphenyl)methyl]-7H-purin-6-amine derivatives have been explored in several studies. For instance, Zhou et al. (2017) investigated a series of N-(4-methoxyphenyl)-N-methyl-9H-purin-6-amines for their antiproliferative activities against various cancer cell lines. They identified compounds with promising antitumor activities and moderate tubulin polymerization inhibitory activity, indicating potential use in cancer therapy (Zhou et al., 2017).

Similarly, Du et al. (2018) isolated new alkaloids, including derivatives of 9H-purin-6-amine, from the stem tuber of Pinellia pedatisecta. These compounds showed significant cytotoxicity against human cervical cancer HeLa cells, suggesting their potential as anticancer agents (Du et al., 2018).